Cas no 18621-37-9 (1-(3-nitrophenoxy)propan-2-one)
18621-37-9 structure
Product Name:1-(3-nitrophenoxy)propan-2-one
CAS No:18621-37-9
MF:C9H9NO4
MW:195.172062635422
CID:237655
PubChem ID:309560
Update Time:2025-04-19
1-(3-nitrophenoxy)propan-2-one Chemical and Physical Properties
Names and Identifiers
-
- 1-(3-nitrophenoxy)propan-2-one
- 1-(3-NITROPHENOXY)-2-PROPANONE
- (3-Nitro-phenoxy)-aceton
- (3-nitro-phenoxy)-acetone
- (3-Nitro-phenyl)-acetonyl-aether
- 1-(3-nitrophenoxy)acetone
- 1-(m-nitrophenoxy)propan-2-one
- AB26146
- AC1L7FBG
- AG-E-35446
- CTK0I4341
- NSC211860
- SCHEMBL10753064
- AKOS008908897
- NSC-211860
- DTXSID10309374
- 18621-37-9
-
- Inchi： 1S/C9H9NO4/c1-7(11)6-14-9-4-2-3-8(5-9)10(12)13/h2-5H,6H2,1H3
- InChI Key： DTQBLCRAUDNUEP-UHFFFAOYSA-N
- SMILES： O(CC(C)=O)C1C=CC=C(C=1)[N+](=O)[O-]
Computed Properties
- Exact Mass: 195.05300
- Monoisotopic Mass: 195.053158
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 14
- Rotatable Bond Count: 3
- Complexity: 223
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.9
- Topological Polar Surface Area: 72.1
Experimental Properties
- Density: 1.255
- Boiling Point: 333.3°Cat760mmHg
- Flash Point: 160.6°C
- Refractive Index: 1.54
- PSA: 72.12000
- LogP: 2.08580
1-(3-nitrophenoxy)propan-2-one Customs Data
- HS CODE：2914700090
- Customs Data：
China Customs Code:
2914700090Overview:
2914700090 Halogenation of other ketones and quinones\Sulfonated derivative(Including nitrated and nitrosative derivatives). VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:5.5% general tariff:30.0%
Declaration elements:
Product Name, component content, use to, Acetone declared packaging
Summary:
HS: 2914700090 halogenated, sulphonated, nitrated or nitrosated derivatives of ketones and quinones, whether or not with other oxygen function Tax rebate rate:9.0% Supervision conditions:none VAT:17.0% MFN tariff:5.5% General tariff:30.0%
1-(3-nitrophenoxy)propan-2-one Related Literature
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1. An investigation of the electrochemical delithiation process of carbon coated α-Fe2O3nanoparticlesAdrian Brandt,Florian Winter,Sebastian Klamor,Frank Berkemeier,Jatinkumar Rana,Rainer Pöttgen,Andrea Balducci J. Mater. Chem. A, 2013,1, 11229-11236
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Felix Witte,Philipp Rietsch,Nithiya Nirmalananthan-Budau,Florian Weigert,Jan P. Götze,Ute Resch-Genger,Siegfried Eigler,Beate Paulus Phys. Chem. Chem. Phys., 2021,23, 17521-17529
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José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
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